Cas no 1420983-45-4 (1-((2,4-Dichloropyrimidin-5-yl)methyl)-1,4-diazepane hydrochloride)

• Product Name: 1-((2,4-Dichloropyrimidin-5-yl)methyl)-1,4-diazepane hydrochloride
• CAS No: 1420983-45-4
• MF: C₁₀H₁₅Cl₃N₄
• MW: 297.61189866066
• CID: 2166408
• Update Time: 2023-08-05

1-((2,4-Dichloropyrimidin-5-yl)methyl)-1,4-diazepane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-((2,4-Dichloropyrimidin-5-yl)methyl)-1,4-diazepane hydrochloride

• Inchi： 1S/C10H14Cl2N4.ClH/c11-9-8(6-14-10(12)15-9)7-16-4-1-2-13-3-5-16;/h6,13H,1-5,7H2;1H
• InChI Key： WLYYFICILLVPCK-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(N=1)Cl)CN1CCNCCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 217
• Topological Polar Surface Area: 41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,4-diazepanes